Cas no 338412-12-7 (N-benzyl-4,6-dimethyl-3-(2-methylbenzenesulfonyl)pyridin-2-amine)

• Product Name: N-benzyl-4,6-dimethyl-3-(2-methylbenzenesulfonyl)pyridin-2-amine
• CAS No: 338412-12-7
• CID: 4647182
• Update Time: 2025-05-23

N-benzyl-4,6-dimethyl-3-(2-methylbenzenesulfonyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4,6-dimethyl-3-(2-methylbenzenesulfonyl)pyridin-2-amine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines 2-benzylaminopyridines

Additional information on N-benzyl-4,6-dimethyl-3-(2-methylbenzenesulfonyl)pyridin-2-amine

N-Benzyl-4,6-Dimethyl-3-(2-Methylbenzenesulfonyl)Pyridin-2-Amine: A Comprehensive Overview

N-Benzyl-4,6-dimethyl-3-(2-methylbenzenesulfonyl)pyridin-2-amine, also known by its CAS number 338412-12-7, is a complex organic compound with significant applications in the field of chemistry. This compound has garnered attention due to its unique structural properties and potential uses in drug design and material science. The molecule consists of a pyridine ring substituted with various groups, including a benzyl group, methyl groups, and a sulfonyl group, which contribute to its versatile chemical behavior.

The pyridine ring is a key structural element in this compound. Pyridine derivatives are well-known for their ability to form hydrogen bonds and participate in various chemical reactions. In this case, the substitution pattern on the pyridine ring plays a crucial role in determining the compound's reactivity and stability. The presence of two methyl groups at positions 4 and 6 of the pyridine ring introduces steric hindrance, which can influence the molecule's conformation and reactivity. Additionally, the sulfonyl group at position 3 adds an electron-withdrawing effect, further modulating the electronic properties of the molecule.

Recent studies have highlighted the potential of N-benzyl-4,6-dimethyl-3-(2-methylbenzenesulfonyl)pyridin-2-amine in drug design. Researchers have explored its ability to act as a ligand in metalloenzyme inhibitors, particularly targeting enzymes involved in cancer progression. The sulfonyl group has been shown to interact with specific residues in enzyme active sites, making it a promising candidate for therapeutic applications. Furthermore, the benzyl group enhances solubility and bioavailability, which are critical factors in drug delivery systems.

In material science, this compound has been investigated for its potential as a precursor in polymer synthesis. The pyridine ring can undergo various polymerization reactions under specific conditions, leading to materials with tailored mechanical and electronic properties. Recent advancements in polymer chemistry have demonstrated that incorporating such substituted pyridines into polymer backbones can significantly improve their thermal stability and conductivity.

The synthesis of N-benzyl-4,6-dimethyl-3-(2-methylbenzenesulfonyl)pyridin-2-amine involves a multi-step process that combines nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield high-purity products. This method not only reduces reaction time but also minimizes the formation of by-products, making it an eco-friendly approach for large-scale production.

From an environmental standpoint, researchers have evaluated the biodegradability of this compound under various conditions. Studies indicate that it exhibits moderate biodegradability under aerobic conditions but shows limited degradation under anaerobic conditions. This information is crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, N-benzyl-4,6-dimethyl-3-(2-methylbenzenesulfonyl)pyridin-2-amine represents a versatile compound with promising applications across multiple fields. Its unique structure enables diverse chemical interactions, making it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in both academic and industrial settings.